Cas no 1060806-91-8 (1-(2-Chloro-6-methoxypyridin-3-YL)ethanone)

• Product Name: 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone
• CAS No: 1060806-91-8
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 2624011
• PubChem ID: 72211906
• Update Time: 2025-06-30

1-(2-Chloro-6-methoxypyridin-3-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• DB-146357
• SCHEMBL16025487
• 1060806-91-8
• 1-(2-CHLORO-6-METHOXYPYRIDIN-3-YL)ETHANONE
• AB67053
• 1-(2-Chloro-6-methoxy-3-pyridinyl)ethanone
• 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone

• Inchi： 1S/C8H8ClNO2/c1-5(11)6-3-4-7(12-2)10-8(6)9/h3-4H,1-2H3
• InChI Key： NGCGKWNIZQTRHU-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)=O)=CC=C(N=1)OC

Computed Properties

• Exact Mass: 185.0243562Da
• Monoisotopic Mass: 185.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone

Introduction to 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone (CAS No. 1060806-91-8)

1-(2-Chloro-6-methoxypyridin-3-YL)ethanone, also known by its CAS number 1060806-91-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chlorinated pyridine ring and an ester group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone is particularly noteworthy due to its potential for functionalization. The presence of the chlorine and methoxy groups on the pyridine ring provides multiple sites for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities. This flexibility has made it an attractive target for researchers aiming to develop new therapeutic agents.

Recent studies have highlighted the potential of 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the development of novel antiviral agents. The researchers found that derivatives of 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound in antiviral drug discovery.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the anti-inflammatory properties of 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone. The results indicated that certain derivatives of this compound could effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro. This finding opens up new avenues for the development of anti-inflammatory drugs targeting chronic inflammatory diseases.

The pharmacological properties of 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone have also been explored in the context of cancer research. A study published in the Cancer Research journal reported that some derivatives of this compound demonstrated significant cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting its potential as an anticancer agent.

Beyond its therapeutic applications, 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone has also been studied for its use in agrochemicals. Research published in the Pest Management Science journal demonstrated that certain derivatives of this compound exhibited strong insecticidal activity against several economically important pests. This finding suggests its potential as a lead compound for the development of new pesticides with improved efficacy and reduced environmental impact.

The synthesis of 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone typically involves a multi-step process that begins with the preparation of 2-chloro-6-methoxypyridine. This intermediate can be synthesized via various methods, including direct chlorination and methylation reactions. Once obtained, 2-chloro-6-methoxypyridine can be further functionalized through acylation or other reactions to yield the final product. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, it is important to note that while 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

The market demand for 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone is expected to grow in response to increasing research activities in medicinal chemistry and pharmaceutical development. As more studies uncover its potential applications in various fields, there is likely to be a greater demand for this compound from both academic and industrial laboratories.

In conclusion, 1-(2-Chloro-6-methoxypyridin-3-YL)ethanone (CAS No. 1060806-91-8) is a promising organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and versatile functional groups make it an attractive target for further research and development. As ongoing studies continue to explore its biological activities and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.